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Compound of Interest

Compound Name: DC360

Cat. No.: B1192582 Get Quote

Product Name: DC360

Chemical Name: 4-((1-Isopropyl-4,4-dimethyl-1,4-dihydroquinolin-6-yl)ethynyl)benzoic acid[1]

CAS Number: 2324152-25-0[1][2]

Molecular Formula: C23H23NO2[1]

Molecular Weight: 345.44 g/mol [1]

Description: DC360 is a synthetic, fluorescent analogue of all-trans retinoic acid (ATRA). It

functions as a probe for the biochemical and intracellular characterization of retinoid signaling

pathways.[1] DC360 is known to induce the expression of Retinoic Acid Receptor Beta (RARβ)

and binds with high affinity to Cellular Retinoid Binding Protein II (CRABPII).[2][3]

Safety and Handling Guidelines
Note: A specific Safety Data Sheet (SDS) for DC360 is not readily available. The following

guidelines are based on the safety protocols for all-trans retinoic acid (ATRA) and general best

practices for handling potent, biologically active small molecules. Researchers should handle

DC360 with caution and perform a risk assessment prior to use.

1. Personal Protective Equipment (PPE):

Eye Protection: Safety glasses or goggles are recommended.[4]
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Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat should be worn. Avoid

exposed skin.[4]

Respiratory Protection: For operations that may generate dust or aerosols, use a certified

respirator.[5]

2. Handling:

Handle in a well-ventilated area, preferably in a chemical fume hood.[4]

Avoid inhalation of dust or solution mists.[5]

Avoid contact with skin and eyes.[4]

Wash hands thoroughly after handling.[4]

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[5]

3. Storage:

Store in a dry, dark place.[1]

For short-term storage (days to weeks), maintain at 0 - 4°C.[1]

For long-term storage (months to years), store at -20°C.[1]

The compound is shipped under ambient temperature and is stable for several weeks during

ordinary shipping.[1]

4. First Aid Measures:

If Inhaled: Move the person to fresh air. If symptoms persist, seek medical attention.[4]

In Case of Skin Contact: Wash off immediately with plenty of soap and water. If skin irritation

occurs, get medical advice.[4]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AA4454077&productDescription=RETINOIC+ACID+.1G&vendorId=VN00024248&countryCode=US&language=en
https://pub-mediabox-storage.rxweb-prd.com/exhibitor/products/exh-5e67eacb-f4d0-411e-affa-30d70f3da3a2/product-documents/pro-f1a1ecce-2cc2-414d-aa4b-59c2631a185a/e8a0375f-7a06-462f-a04b-a9a1b4274c32.pdf
https://www.fishersci.com/store/msds?partNumber=AA4454077&productDescription=RETINOIC+ACID+.1G&vendorId=VN00024248&countryCode=US&language=en
https://pub-mediabox-storage.rxweb-prd.com/exhibitor/products/exh-5e67eacb-f4d0-411e-affa-30d70f3da3a2/product-documents/pro-f1a1ecce-2cc2-414d-aa4b-59c2631a185a/e8a0375f-7a06-462f-a04b-a9a1b4274c32.pdf
https://www.fishersci.com/store/msds?partNumber=AA4454077&productDescription=RETINOIC+ACID+.1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA4454077&productDescription=RETINOIC+ACID+.1G&vendorId=VN00024248&countryCode=US&language=en
https://pub-mediabox-storage.rxweb-prd.com/exhibitor/products/exh-5e67eacb-f4d0-411e-affa-30d70f3da3a2/product-documents/pro-f1a1ecce-2cc2-414d-aa4b-59c2631a185a/e8a0375f-7a06-462f-a04b-a9a1b4274c32.pdf
https://www.medkoo.com/products/34463
https://www.medkoo.com/products/34463
https://www.medkoo.com/products/34463
https://www.medkoo.com/products/34463
https://www.fishersci.com/store/msds?partNumber=AA4454077&productDescription=RETINOIC+ACID+.1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA4454077&productDescription=RETINOIC+ACID+.1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, seek medical

advice.[4]

If Swallowed: Rinse mouth. Call a poison center or doctor if you feel unwell.[4]

Quantitative Data Summary

Property Value Reference

Molecular Weight 345.44 g/mol [1]

Chemical Formula C23H23NO2 [1]

Appearance Solid powder [1]

Solubility Soluble in DMSO [1]

Binding Affinity (Kd) 34.0 ± 2.5 nM (for CRABPII) [3]

Experimental Protocols
Protocol 1: Preparation of Stock Solutions

Solvent Selection: DC360 is soluble in dimethyl sulfoxide (DMSO).[1]

Preparation: To prepare a stock solution, dissolve the DC360 powder in pure DMSO. For

example, to prepare a 10 mM stock solution, dissolve 3.45 mg of DC360 in 1 mL of DMSO.

Storage: Store the stock solution in small aliquots at -20°C to avoid repeated freeze-thaw

cycles.[1]

Working Solutions: For cell culture experiments, dilute the stock solution to the final working

concentration in the cell culture medium. Ensure the final DMSO concentration is kept low

(typically ≤ 0.1%) to avoid cellular toxicity.[6]

Protocol 2: In Vitro CRABPII Binding Assay (Fluorometric Titration)

This protocol is adapted from the characterization of DC360's binding to CRABPII.[3]
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Materials:

Purified CRABPII protein

DC360 compound

Phosphate-buffered saline (PBS)

Fluorometer

Methodology:

1. Prepare a solution of DC360 in PBS.

2. Measure the initial fluorescence emission spectrum of the DC360 solution.

3. Titrate the DC360 solution with increasing concentrations of purified CRABPII protein.

4. After each addition of CRABPII, allow the solution to equilibrate and then measure the

fluorescence emission spectrum.

5. A hypsochromic (blue) shift in the emission wavelength and an increase in fluorescence

intensity indicate binding of DC360 to the hydrophobic binding pocket of CRABPII.[3]

6. The binding affinity (Kd) can be calculated by plotting the change in fluorescence as a

function of the protein concentration and fitting the data to a binding isotherm.[3]

Protocol 3: Analysis of RARβ Gene Expression

This protocol provides a general workflow to confirm that DC360 induces RARβ expression, a

known effect of retinoids.

Cell Culture:

Culture a suitable human cell line (e.g., human epithelial cells) in the appropriate medium.

[3]

Treatment:
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Treat the cells with various concentrations of DC360 (and a vehicle control, e.g., DMSO)

for a specified period (e.g., 24-48 hours).

RNA Isolation:

Harvest the cells and isolate total RNA using a standard method (e.g., TRIzol reagent or a

commercial kit).

Quantitative Real-Time PCR (qRT-PCR):

1. Synthesize cDNA from the isolated RNA using a reverse transcription kit.

2. Perform qRT-PCR using primers specific for the RARβ gene and a suitable housekeeping

gene (e.g., GAPDH) for normalization.

3. Analyze the relative gene expression levels to determine the effect of DC360 on RARβ

expression.

Visualizations

Extracellular Space Cytoplasm

Nucleus

DC360 CRABP
Binds DC360-CRABP

Complex

RAR-RXR
Heterodimer

Translocation
& Binding

RXR

RAR Retinoic Acid
Response Element (RARE)

Binds to DNA Target Gene
Expression

(e.g., RARβ)

Regulates

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1192582?utm_src=pdf-body
https://www.benchchem.com/product/b1192582?utm_src=pdf-body
https://www.benchchem.com/product/b1192582?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Retinoid signaling pathway of DC360.
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Caption: Experimental workflow for DC360 characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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